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Introduction

In sensitive research environments, such as those in drug development and scientific
experimentation, the integrity of data is paramount. Electromagnetic interference (EMI) can be
a significant source of noise, potentially compromising experimental results.[1] Shielded cabling
is a primary defense against EMI, but its effectiveness is entirely dependent on the continuity
and proper termination of the shield. A break or improper grounding in the shield can render it
ineffective, or worse, turn it into an antenna for unwanted signals.

These application notes provide a detailed protocol for utilizing the Noyafa NF-8601S, a
multifunction cable tester, to verify the integrity of shielded cabling. It is crucial to understand
that the NF-8601S is not a substitute for a network analyzer for quantifying shielding
effectiveness in decibels (dB). Instead, it serves as an essential first-line tool for ensuring the
physical integrity of the shield, which is a prerequisite for effective EMI protection. The primary
functions of the NF-8601S applicable to this purpose are its advanced wiremap capabilities that
include shield continuity testing and its Time Domain Reflectometry (TDR) function for locating
faults along the length of a cable.[2][3]

Core Principles of Shield Verification with NF-8601S

The NF-8601S employs two key technologies for verifying the integrity of shielded cables:
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» Continuity Testing: This is the most direct method for confirming a continuous path for the
shield from one end of the cable to the other. The NF-8601S wiremap function will display
the status of the shield, typically denoted as 'G' for ground, indicating whether it is properly
connected.[1]

o Time Domain Reflectometry (TDR): TDR technology sends a pulse down the cable and
measures the reflections.[2][3] An open or short in the shield will cause a reflection, and by
analyzing the time it takes for the reflection to return, the NF-8601S can accurately pinpoint
the distance to the fault. This is invaluable for troubleshooting long or inaccessible cable runs
without the need for physical inspection along the entire length.

Quantitative Data Presentation

The Noyafa NF-8601S provides the following quantitative data that is crucial for assessing
cable integrity:

o Typical Unit of
Parameter Description
Values/Range Measurement

The total length of the
Cable Length ) 0 - 2000 Meters (m) or Feet (ft)
cable being tested.

The distance from the
tester to an open or
Distance to Fault short in one of the 0 - 2000 Meters (m) or Feet (ft)
conductors or the
shield.

The voltage present
on a Power over

PoE Voltage 0-60 Volts (V)
Ethernet enabled

cable.

Experimental Protocols
Protocol 1: Verification of Shield Continuity in Ethernet
Cabling
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Objective: To confirm the end-to-end continuity of the shield in RJ45-terminated cables used for
sensitive equipment.

Materials:

¢ Noyafa NF-8601S Main Emitter

» NF-8601S Remote Unit

o Shielded Ethernet cable to be tested (e.g., Cat6a, Cat7)

Procedure:

Power On and Setup:

o Turn on the NF-8601S main emitter.

o From the main menu, select the "Mapping" function.
o Cable Connection:

o Connect one end of the shielded Ethernet cable to the RJ45 port labeled "MAIN" on the
emitter.

o Connect the other end of the cable to the RJ45 port on the remote unit.
e Execute the Test:

o Press the "Test" button on the main emitter to initiate the wiremap test.
o Data Interpretation:

o The screen will display a graphical representation of the wire map.

o Observe the line corresponding to the shield, typically labeled "G".

o A continuous line from the emitter to the remote for "G" indicates proper shield continuity.
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o Abreak in the line or an "Open" status for "G" indicates a lack of shield continuity. The
cable should be removed from service and either repaired or replaced.

o A"Short" between "G" and any of the twisted pairs indicates a fault where the shield is in
contact with a data conductor. This cable is faulty and must be replaced.

Protocol 2: Locating a Shield Fault Using TDR

Objective: To identify the precise location of a break (open) or short in the shield of a cable run.
Materials:

¢ Noyafa NF-8601S Main Emitter

o Shielded Ethernet cable with a suspected fault.

Procedure:

Power On and Setup:

o Turn on the NF-8601S main emitter.

o From the main menu, select the "Length” function. This utilizes the TDR technology.

Cable Connection:

o Connect the near end of the suspect cable to the RJ45 port on the main emitter. The far
end of the cable should be disconnected from any equipment.

Execute the TDR Test:

o Initiate the length measurement test. The device will send a pulse down each conductor
and the shield.

Data Interpretation:

o The results screen will display the length of each of the 8 conductors and the shield ("G").
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o If all conductors and the shield show a similar length that corresponds to the known length
of the cable, the shield is likely intact.

o If the shield ("G") shows a significantly shorter length than the other conductors, this
indicates the distance to an "Open” or a "Short" in the shield. For example, if a 50-meter
cable shows a length of 22 meters for the shield, the fault is located approximately 22

meters from the emitter.

o This information can then be used to physically inspect the cable at the identified location
to find the cause of the fault (e.g., a kink, a crushed section, or a faulty termination).

Visualizations
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Caption: Logical Workflow for Ensuring Cabling Integrity.
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Caption: Signaling Pathway of Electromagnetic Interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. aliexpress.com [aliexpress.com]

3. store.noyafa.com [store.noyafa.com]
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Available at: [https://www.benchchem.com/product/b1167758#nf-86ii-for-verifying-shielding-
effectiveness-in-sensitive-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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